Cas no 1366285-56-4 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid
• CAS No: 1366285-56-4
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 6215029
• PubChem ID: 165799772
• Update Time: 2025-06-08

(3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid
• 1366285-56-4
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-nitrothiophen-2-yl)propanoic acid
• EN300-1164360

• Inchi： 1S/C12H16N2O6S/c1-12(2,3)20-11(17)13-7(6-10(15)16)8-4-5-9(21-8)14(18)19/h4-5,7H,6H2,1-3H3,(H,13,17)(H,15,16)/t7-/m0/s1
• InChI Key： OPELUUJBLGUDLL-ZETCQYMHSA-N
• SMILES： S1C(=CC=C1[C@H](CC(=O)O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.07290741g/mol
• Monoisotopic Mass: 316.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 150Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic Acid (CAS No. 1366285-56-4)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid, CAS No. 1366285-56-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its chiral center and the presence of both amide and nitro functional groups, making it a versatile intermediate in the synthesis of biologically active agents.

The structural framework of this compound incorporates a propanoic acid backbone, which is modified by the introduction of a tert-butoxy carbonyl group and a 5-nitrothiophen-2-yl moiety. The tert-butoxy carbonyl group not only enhances the stability of the molecule during synthetic processes but also serves as a protecting group for the amino functionality, which can be selectively deprotected under controlled conditions to reveal the reactive amine.

The presence of the 5-nitrothiophen-2-yl group introduces a region of high electron-withdrawing character, which can influence the electronic properties and reactivity of the molecule. Thiophene derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The nitro group further modulates these interactions by introducing additional electronic effects and potential hydrogen bonding capabilities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid exemplifies this trend, as it combines elements that are frequently explored in drug discovery programs. The chiral center at the third carbon atom provides an opportunity to develop enantiomerically pure compounds, which are often required for optimal pharmacological activity and reduced side effects.

The pharmaceutical industry has shown particular interest in compounds that contain both amide and nitro functionalities due to their potential applications in modulating inflammatory pathways and other disease-related mechanisms. For instance, amides are commonly found in bioactive molecules due to their stability and ability to form hydrogen bonds, while nitro groups have been widely used in the development of anti-inflammatory and anticancer agents.

Recent studies have highlighted the importance of (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid as a key intermediate in the synthesis of novel therapeutic candidates. Researchers have demonstrated its utility in constructing complex molecules with potential applications in treating neurological disorders, cancer, and infectious diseases. The ability to selectively modify its functional groups allows for fine-tuning of biological activity, making it a valuable building block for medicinal chemists.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The protection-deprotection strategy for the amino group is particularly critical, as it determines the reactivity and subsequent functionalization possibilities. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to enhance yield and enantioselectivity.

The role of computational chemistry in designing and optimizing synthetic routes for complex molecules like (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid cannot be overstated. Molecular modeling studies have provided insights into the structural features that influence reactivity and stability, guiding chemists in making informed decisions about reaction pathways. These computational tools have also been instrumental in predicting potential side reactions and optimizing conditions for maximum efficiency.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrothiophen-2-yl)propanoic acid (CAS No. 1366285-56-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents with broad applications in medicine. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.